![molecular formula C21H25FN2O3S B6121759 N~1~-cyclohexyl-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B6121759.png)
N~1~-cyclohexyl-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~1~-cyclohexyl-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide, also known as CCG-63802, is a chemical compound that has gained attention in the scientific community due to its potential use in drug development. This compound has been shown to have promising effects in the treatment of various diseases, including cancer and neurodegenerative disorders. In
Mechanism of Action
The mechanism of action of N~1~-cyclohexyl-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide involves the inhibition of the Hedgehog signaling pathway. This pathway plays a critical role in the development and maintenance of various tissues in the body, including the nervous system and the skin. Abnormal activation of the Hedgehog pathway has been implicated in the development of various types of cancer, including basal cell carcinoma, medulloblastoma, and pancreatic cancer. This compound inhibits the activity of the Hedgehog pathway by binding to a protein called Smoothened, which is involved in the activation of the pathway.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In cancer research, this compound has been found to inhibit the growth and proliferation of cancer cells, as well as induce apoptosis (cell death) in cancer cells. In neurodegenerative disorder research, this compound has been shown to have neuroprotective effects and may be useful in the treatment of diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the advantages of using N~1~-cyclohexyl-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its specificity for the Hedgehog signaling pathway. This allows researchers to study the effects of inhibiting this pathway without affecting other signaling pathways in the body. However, one limitation of using this compound is its relatively low potency, which may require higher concentrations of the compound to achieve the desired effects.
Future Directions
There are several future directions for research involving N~1~-cyclohexyl-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide. One area of interest is the development of more potent analogs of the compound that may be more effective in inhibiting the Hedgehog signaling pathway. Another area of interest is the investigation of the compound's potential use in combination with other drugs for the treatment of cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential use in clinical settings.
Synthesis Methods
The synthesis of N~1~-cyclohexyl-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide involves a multistep process, starting with the reaction of cyclohexylamine with 4-fluorobenzyl chloride to form N~1~-cyclohexyl-N~2~-(4-fluorobenzyl)glycinamide. This intermediate is then reacted with phenylsulfonyl chloride to obtain the final product, this compound. The purity of the compound is typically assessed using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
N~1~-cyclohexyl-N~2~-(4-fluorobenzyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential use in drug development. It has been shown to have promising effects in the treatment of various diseases, including cancer and neurodegenerative disorders. In cancer research, this compound has been found to inhibit the activity of the Hedgehog signaling pathway, which is involved in the growth and progression of various types of cancer. In neurodegenerative disorder research, this compound has been shown to have neuroprotective effects and may be useful in the treatment of diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-[benzenesulfonyl-[(4-fluorophenyl)methyl]amino]-N-cyclohexylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN2O3S/c22-18-13-11-17(12-14-18)15-24(28(26,27)20-9-5-2-6-10-20)16-21(25)23-19-7-3-1-4-8-19/h2,5-6,9-14,19H,1,3-4,7-8,15-16H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNEIIUHZNWUQKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CN(CC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.